N-(4-chlorophenyl)-4-(N-methyl-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide

• IUPAC Name: N-(4-chlorophenyl)-4-[(9,10-dioxoanthracen-2-yl)sulfonyl-methylamino]butanamide
• InChI: InChI=1S/C25H21ClN2O5S/c1-28(14-4-7-23(29)27-17-10-8-16(26)9-11-17)34(32,33)18-12-13-21-22(15-18)25(31)20-6-3-2-5-19(20)24(21)30/h2-3,5-6,8-13,15H,4,7,14H2,1H3,(H,27,29)
• InChI Key: YJMQDPCUVMPILN-UHFFFAOYSA-N
• Canonical SMILES: CN(CCCC(=O)NC1=CC=C(C=C1)Cl)S(=O)(=O)C2=CC3=C(C=C2)C(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C25H21ClN2O5S
• Molecular Weight: 497.0 g/mol

Description

N-(4-chlorophenyl)-4-(N-methyl-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide is a useful research compound. Its molecular formula is C25H21ClN2O5S and its molecular weight is 496.96. The purity is usually 95%.
BenchChem offers high-quality N-(4-chlorophenyl)-4-(N-methyl-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-chlorophenyl)-4-(N-methyl-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamido)butanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Organic Synthesis and Photosensitization

• The Reformatsky reaction, a method used in the synthesis of protected β-amino acids, employs N-sulfonylimines derived from anthracene sulfonamide. This approach demonstrates the utility of anthracene sulfonamide derivatives in the synthesis of complex organic molecules, highlighting their potential role in the development of new synthetic methodologies (Robinson & Wyatt, 1993).
• Photosensitizers like 9,10-dicyanoanthracene (DCA) have been compared for the photooxidation of sulfides and disulfides, showcasing their relevance in oxidative transformations, which is a crucial aspect of chemical synthesis and environmental remediation (Lacombe et al., 2002).

Antimicrobial and Anticancer Research

• A study on the synthesis of 5-(4-chlorophenyl)-1,3,4-thiadiazole sulfonamides revealed the potential antimicrobial properties of these compounds, specifically against the tobacco mosaic virus. This indicates the potential application of such compounds in the development of new antimicrobial agents (Chen et al., 2010).
• Novel anthracene-9-sulfonyl derivatives have been synthesized and evaluated for their anticancer activity, highlighting the role of such compounds in the development of new cancer therapeutics. Some derivatives showed selective cytotoxic activity against colon and breast carcinoma cell lines, suggesting their potential as selective anticancer agents (El-serwy et al., 2020).